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3,3'-methylenebis[5-methyloxazoline] synthesis
mechanism

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Oxazolidine, 3,3'-methylenebis[5-methyl-

CAS No.: 66204-44-2

Cat. No.: S604777

Chemical Identity and Key Properties

For a quick reference, here is the fundamental information about this compound:

Property Description

CAS Number 66204-44-2 [1] [2] [3]

EC Number 266-235-8 [1] [4] [5]

Molecular Formula CoH1sN202 [1] [2] [5]

Molecular Weight 186.25 g/mol [1] [4] [5]

Systematic Name 5-methyl-3-[(5-methyl-1,3-oxazolidin-3-yl)methyl]-1,3-oxazolidine [1] [5]

Common Abbreviation MBO [1]

Synthetic Method: A Patented Approach
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A Chinese patent (CN110724113B) details a synthetic method using 1,1,3,3-tetramethylguanidine (TMG)
as a catalyst. This method is noted for benefits like high yield of the target product and strong product

stability that is resistant to yellowing and discoloration [6].

The following diagram illustrates the core reaction and workflow:

Isopropanolamine
Ql-Aminopropan-Z—olD (Formaldehyda

Reaction Step
Molar Ratio: IPA: F : TMG =1 : 1.2-2.0 : 0.000065-0.0065

3,3'-methylenebis[5-methyloxazolidine]

Click to download full resolution via product page

Experimental Protocol [6]:

¢ Reaction Setup: Charge a four-neck flask equipped with an electric stirrer and a condenser with
isopropanolamine and the TMG catalyst.

e Controlled Addition: Slowly add the formaldehyde solution (25-50% aqueous solution or solid
paraformaldehyde) into the flask while cooling in an ice-water bath.

¢ Reaction Phase: After the addition is complete, maintain the temperature for 4 hours to allow the
reaction to proceed.

e Work-up: After the reaction time, cool the mixture to room temperature.
e Purification: Remove water under reduced pressure distillation to isolate the final product.

Physical and Chemical Properties

Understanding these properties is crucial for handling, purification, and application formulation.
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Property Value | Description Citation
Appearance Colorless to pale yellow / yellowish liquid [1] [7]
Odor Amine-like, characteristic [1]
Density (20°C) 1.03 - 1.062 g/cm? [1][2]
Boiling Point 247.6 °C (at 760 mmHgQ) [2] [3]
Flash Point 70.1°C [2] [3]
Refractive Index (20°C) 1.460 - 1.480 [7]
Solubility in Water Completely miscible [1]

pH (1% aqueous solution) 9.00 - 11.00 (alkaline) [1]117]
Vapor Pressure (25°C) 0.0254 mmHg [1]

Primary Applications and Mechanism of Action

3,3'-methylenebis[5-methyloxazolidine] is a formaldehyde-releasing biocide [1]. Its main applications

leverage this slow-release mechanism:

¢ Preservative in Metalworking Fluids: Widely used to prevent microbial growth in water-based
metalworking fluids and can be dispersed in oil-based cutting fluids [1].

e Material Protection: Employed for the preservation of water-based paints, adhesives, cooling
lubricant emulsions, and fuels like biodiesel [1].

¢ Oil and Gas Industry: Serves as a hydrogen sulfide (H2S) scavenger in process streams,
removing this corrosive and toxic gas [1].

¢ Cross-linking Agent: Functions as a chemical intermediate and cross-linking agent for epoxy resins
and elastomers, enhancing mechanical strength and chemical resistance [3].

Health, Safety and Handling

This substance requires careful handling as it poses several health hazards [4].
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Hazard GHS Hazard Statement

| Acute Toxicity | H302+H332: Harmful if swallowed or if inhaled. H311: Toxic in contact with skin. | | Skin
& Eye Damage | H314: Causes severe skin burns and eye damage. | | Sensitization | H317: May cause an
allergic skin reaction. | | Carcinogenicity | H350: May cause cancer. | | Mutagenicity | H341: Suspected of
causing genetic defects. | | Organ Toxicity | H373: May cause damage to organs through prolonged or

repeated exposure. |

Key Safety Precautions [4]:

¢ Personal Protective Equipment (PPE): Wear chemical-impermeable gloves, tight-fitting safety
goggles, and fire/flame-resistant impervious clothing.

e Engineering Controls: Handle only in a well-ventilated place.

¢ In Case of Exposure:
o Inhalation: Move to fresh air.
o Skin Contact: Take off contaminated clothing immediately and wash with plenty of water.
o Eye Contact: Rinse cautiously with water for several minutes.

e Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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